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Introduction
Collagen, the most abundant protein in mammals, plays a critical role in maintaining the

structural integrity of the extracellular matrix (ECM) in various tissues. Abnormal collagen

deposition is a hallmark of fibrosis, a pathological process characterized by excessive scarring

and tissue hardening, which is central to the progression of many chronic diseases. Therefore,

the accurate quantification of collagen is crucial for understanding disease pathogenesis and

evaluating the efficacy of anti-fibrotic therapies. Picro-Sirius Red (PSR) staining is a widely

used histochemical technique for the specific detection of collagen fibers in tissue sections.

When viewed under polarized light, collagen fibers stained with PSR exhibit a characteristic

birefringence, with thicker type I collagen fibers appearing yellow-orange and thinner type III

collagen fibers appearing green. This property allows for the specific visualization and

quantification of collagen. While traditionally used with formalin-fixed paraffin-embedded

(FFPE) tissues, PSR staining can also be effectively applied to frozen tissue sections, offering

advantages in terms of preserving antigenicity for complementary immunohistochemical
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analyses. This document provides a detailed protocol for Sirius Red staining of frozen tissue

sections and the subsequent quantification of collagen deposition.

Data Presentation
The following table summarizes representative quantitative data obtained from Sirius Red
staining of frozen tissue sections in different disease models. This data illustrates the utility of

this technique in assessing the extent of fibrosis.

Tissue
Experiment
al Model

Condition
Mean
Collagen
Area (%)

Range (%) Reference

Myocardium

Monocrotalin

e-induced

Pulmonary

Hypertension

(Rat)

Control 1.58 1.39 - 1.77 [1][2]

MCT-treated 4.03 3.30 - 4.76 [1][2]

Liver

Carbon

Tetrachloride

(CCl4)-

induced

Fibrosis

(Mouse)

Control ~1-2 - [3]

CCl4-treated ~8-10 - [3]

Kidney

Donor

Biopsies

(Human)

Frozen

Sections
18.5 11.5 - 25.5 [4][5]

Paraffin

Sections
10.7 3.7 - 17.7 [4][5]

Experimental Protocol
This protocol details the steps for Sirius Red staining of frozen tissue sections.
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Reagents and Materials
Picro-Sirius Red Solution:

Sirius Red F3B (Direct Red 80)

Saturated aqueous solution of picric acid

Preparation: Dissolve 0.1 g of Sirius Red F3B in 100 ml of saturated aqueous picric acid.

[1] The solution is stable for an extended period.

Fixative:

10% Neutral Buffered Formalin (NBF) or

Kahle Fixative:

Distilled water: 60 ml

95-100% Ethanol: 28 ml

37% Formaldehyde: 10 ml

Glacial Acetic Acid: 2 ml[6][7]

Acidified Water:

Distilled water

Glacial Acetic Acid

Preparation: Add 0.5 ml of glacial acetic acid to 100 ml of distilled water.

Dehydration Solutions:

70% Ethanol

95% Ethanol
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100% Ethanol

Clearing Agent:

Xylene or a xylene substitute

Mounting Medium:

Resinous mounting medium

Phosphate Buffered Saline (PBS)

Distilled water

Cryostat

Microscope slides

Coplin jars or staining dishes

Staining Procedure
Tissue Sectioning:

Cut frozen tissue blocks into 5-10 µm thick sections using a cryostat.

Mount the sections onto charged microscope slides.

Allow the sections to air dry at room temperature for at least 30 minutes.

Fixation:

Immerse the slides in 10% Neutral Buffered Formalin for 10-20 minutes at room

temperature.[1][2][8]

Alternatively, for certain tissues, Kahle fixative can be used for 10 minutes at room

temperature.[6][7]

Rinse the slides gently with running tap water for 5 minutes.
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Wash in distilled water.

Staining:

Immerse the slides in the Picro-Sirius Red solution and incubate for 60-90 minutes at

room temperature.[9][10] A 60-minute incubation is generally sufficient to achieve

equilibrium staining.[2][3]

Washing:

After staining, wash the slides in two changes of acidified water for 2 minutes each to

remove unbound dye.[2]

Briefly rinse with distilled water.

Dehydration:

Dehydrate the sections by immersing them sequentially in 70% ethanol, 95% ethanol, and

two changes of 100% ethanol. The duration for each step can be brief (e.g., 30-60

seconds).[1][8]

Clearing:

Clear the sections in two changes of xylene or a xylene substitute for 5 minutes each.

Mounting:

Apply a coverslip to the sections using a resinous mounting medium.

Image Acquisition and Analysis
Microscopy:

Visualize the stained sections using a bright-field microscope. For enhanced visualization

and differentiation of collagen types, a microscope equipped with polarizing filters is

recommended.
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Under polarized light, type I collagen fibers will appear bright yellow or orange, while type

III collagen fibers will appear green.

Image Quantification:

Capture digital images of the stained sections at a consistent magnification.

Image analysis software (e.g., ImageJ, CellProfiler) can be used to quantify the collagen

content.

The software can be used to set a color threshold to specifically select the red-stained

collagen areas.

The percentage of the total tissue area that is positively stained for collagen can then be

calculated.

Experimental Workflow
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Sirius Red Staining Workflow for Frozen Sections

Cryosectioning (5-10 µm) and mounting on slides

Air dry sections at room temperature

Fixation (e.g., 10% NBF for 10-20 min)

Rinse with running tap water and distilled water

Stain in Picro-Sirius Red solution (60-90 min)

Wash in acidified water (2 changes)

Brief rinse in distilled water

Dehydrate in graded ethanol series (70%, 95%, 100%)

Clear in xylene (2 changes)

Mount with coverslip

Image acquisition (Bright-field or Polarized Light)

Quantitative image analysis

Click to download full resolution via product page

Caption: Workflow for Sirius Red staining of frozen tissue sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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